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Compound of Interest

Compound Name: Diallyldiethylammonium chloride

CAS No.: 13107-00-1

Cat. No.: B078913

Get Quote

A Note on Chemical Identity: This guide focuses on Diallyldimethylammonium Chloride (CAS:

7398-69-8), commonly abbreviated as DADMAC. Initial searches for

"Diallyldiethylammonium chloride" did not yield a significant body of scientific literature for a

compound with established industrial or research applications. It is presumed that the topic of

interest is the widely utilized and studied dimethyl variant, DADMAC.

Introduction: The Quintessential Cationic Monomer
Diallyldimethylammonium chloride (DADMAC) is a quaternary ammonium salt that serves as a

foundational monomer in polymer chemistry.[1][2] Its structure is distinguished by a

permanently charged cationic nitrogen center and two allyl functional groups, which make it

highly reactive for polymerization.[3] This unique combination of high charge density and

polymerizability has established DADMAC as a critical component in the synthesis of

Poly(diallyldimethylammonium chloride) (PolyDADMAC), a high-performance polyelectrolyte.[1]

[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b078913#bc-rfq
https://www.benchchem.com/product/b078913/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physicochemical-properties-of-diallyldimethylammonium-chloride
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2868&id2=5376
https://www.classicchemicals.com/dimethyldiallylammonium.pdf
https://www.niranchemical.com/what-is-diallyl-dimethyl-ammonium-chloride-dadmac/
https://atamankimya.com/sayfalaralfabe.asp?LanguageID=2&cid=3&id=2868&id2=5376
https://www.niranchemical.com/what-is-diallyl-dimethyl-ammonium-chloride-dadmac/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078913?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


For researchers and drug development professionals, understanding the physicochemical

properties of the DADMAC monomer is paramount. These properties dictate its behavior in

solution, influence polymerization kinetics, determine its suitability for formulation, and govern

its performance in a vast array of applications, from water purification and papermaking to

cosmetics and biomedical materials.[3][4] This guide provides a detailed examination of these

core properties, the methodologies for their determination, and their direct implications for

scientific applications.

Chemical Identity and Molecular Structure
A precise understanding of a molecule's identity is the starting point for all subsequent

physicochemical analysis.

Chemical Name: Diallyldimethylammonium chloride[1][5]

Synonyms: N,N-Diallyl-N,N-dimethylammonium chloride, Dimethyldiallylammonium chloride

CAS Number: 7398-69-8[1][5]

Molecular Formula: C₈H₁₆ClN[3][5]

Molecular Weight: 161.67 g/mol [3][5]

The structure consists of a central nitrogen atom bonded to two methyl groups and two allyl

(prop-2-enyl) groups, conferring a permanent positive charge that is balanced by a chloride

counter-ion.[3]

Caption: Molecular Structure of Diallyldimethylammonium Chloride (DADMAC).

Core Physicochemical Properties
The utility of DADMAC is fundamentally derived from its physical and chemical characteristics.

These properties are summarized below and are critical for handling, formulation, and reaction

design.
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Property Value / Description Significance & Rationale

Appearance

Colorless to pale yellow liquid

(commonly as aqueous

solution) or a solid white

powder.[2][3][4]

The physical state dictates

handling and processing.

Aqueous solutions are

common for ease of use in

large-scale applications like

water treatment, while the solid

form may be preferred for

specific formulations or

research.

Solubility

Completely soluble in water;

slightly soluble in methanol.[3]

[6]

High water solubility is a key

feature, driven by its ionic

nature as a quaternary

ammonium salt. This allows for

its use in a wide range of

aqueous systems without the

need for co-solvents.

Melting Point 140-148 °C (for solid form).

The melting point is relevant

for the solid form, indicating its

thermal stability in the solid

state and the energy required

for phase transition.

Boiling Point

Decomposes above 100°C;

one source lists 118°C at

standard pressure.[3]

DADMAC tends to decompose

before boiling, a common trait

for quaternary ammonium

salts. This thermal instability is

a critical parameter for setting

temperature limits during

polymerization and storage.

Density

~1.04 g/cm³ at 25°C (for

aqueous solutions, density

varies with concentration, e.g.,

1.07-1.12 g/cm³).[4][7]

Density is essential for mass-

to-volume calculations in

process design and

formulation.
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pH (1% Aqueous Solution) 5.0 – 7.0.[3]

The near-neutral pH of its

solution indicates that the

monomer itself does not

significantly alter the acidity or

basicity of a system, a useful

property for pH-sensitive

applications.

Charge Density

Extremely high; one of the

highest among water-soluble

cationic monomers.[3]

This is arguably its most

important property. The high

positive charge density allows

for highly efficient

neutralization of and

interaction with negatively

charged particles, which is the

basis for its use as a

flocculant.[3]

Experimental Determination of Key Properties
To ensure scientific integrity, the properties listed above must be verifiable through

standardized experimental protocols. The following section details methodologies for

quantifying concentration and assessing thermal stability, two critical parameters for any

researcher using DADMAC.

Caption: General workflow for characterizing DADMAC solutions.

Protocol 1: Determination of DADMAC Concentration via
Two-Phase Titration
Rationale: DADMAC is often supplied as an aqueous solution of a certain weight percentage

(e.g., 65%). Verifying this concentration is a critical quality control step. As a cationic surfactant,

it can be accurately quantified by titration with a standard solution of an anionic surfactant.[8]

The formation of an ion-pair complex, which partitions into an immiscible organic phase in the

presence of an indicator, allows for a sharp endpoint.

Materials:
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DADMAC solution of unknown concentration

Standardized 0.004 M Sodium Dodecyl Sulfate (SDS) solution (anionic titrant)

Mixed indicator solution (e.g., Dimethyl yellow-Oracet blue B)

Chloroform or other suitable immiscible organic solvent

pH 10 buffer (e.g., borate buffer)[8]

Magnetic stirrer, 100 mL glass beaker, burette

Methodology:

Sample Preparation: Accurately weigh an amount of the DADMAC solution expected to

contain 0.02–0.06 mmol of the active component into a 100 mL beaker.[8]

System Setup: Add 10 mL of pH 10 buffer and dilute to approximately 40-50 mL with

deionized water. Add 15 mL of chloroform and a few drops of the mixed indicator solution.

Titration: Place the beaker on a magnetic stirrer and stir vigorously to create an emulsion.

Titrate with the standardized 0.004 M SDS solution.

Endpoint Detection: The endpoint is reached when the color of the organic (chloroform) layer

changes sharply (e.g., from green to pink, depending on the indicator used). The anionic

indicator dye is displaced from its complex with the cationic DADMAC by the titrant (SDS),

causing the color change.

Calculation: The concentration of DADMAC is calculated based on the volume of SDS titrant

used, its molarity, and the initial mass of the DADMAC sample.

Protocol 2: Assessment of Thermal Stability using
Thermogravimetric Analysis (TGA)
Rationale: Thermal stability is crucial for applications involving heat, such as polymerization

reactions. TGA measures the change in mass of a sample as a function of temperature in a

controlled atmosphere. This allows for the precise determination of the onset of thermal
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decomposition. Studies show that while the DADMAC monomer undergoes a single

decomposition step, its polymer, PolyDADMAC, exhibits a more complex two-stage

degradation.[9][10][11]

Materials:

DADMAC sample (liquid or solid)

Thermogravimetric Analyzer (TGA)

High-purity nitrogen gas

TGA sample pans (e.g., aluminum or platinum)

Methodology:

Instrument Calibration: Ensure the TGA is calibrated for mass and temperature according to

the manufacturer's specifications.

Sample Preparation: Place a small, accurately weighed amount of the DADMAC sample

(typically 5-10 mg) into a TGA pan. If using a liquid sample, ensure it is evenly distributed.

TGA Program:

Equilibrate the sample at a low temperature (e.g., 30°C).

Purge the furnace with nitrogen gas at a constant flow rate (e.g., 20-50 mL/min) to provide

an inert atmosphere.

Ramp the temperature at a controlled rate (e.g., 10°C/min) up to a final temperature where

complete decomposition is expected (e.g., 600°C).

Data Analysis:

Plot the sample mass (%) versus temperature (°C).

The resulting curve (thermogram) will show a stable baseline followed by a sharp drop

where decomposition occurs.
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The onset of decomposition is typically determined as the temperature at which a

significant mass loss (e.g., 5%) is observed. This temperature represents the upper limit

for safe handling and processing.

Implications for Research and Development
The physicochemical properties of DADMAC directly translate into its functional advantages in

various fields.

Water Treatment: The combination of excellent water solubility and extremely high cationic

charge density makes DADMAC the ideal monomer for synthesizing PolyDADMAC.[3] As a

primary coagulant, PolyDADMAC neutralizes the negative charges on suspended solids,

colloids, and organic matter in water, causing them to aggregate into larger flocs that can be

easily removed by sedimentation or filtration.[12][13]

Pulp and Paper Industry: DADMAC-based polymers act as retention and drainage aids.[3][4]

They neutralize anionic charges on cellulose fibers and fillers, improving their retention in the

paper sheet, which enhances strength and reduces material loss into the process water.[3]

Cosmetics and Personal Care: In hair conditioners and lotions, PolyDADMAC provides

conditioning and antistatic properties.[3] Its cationic nature allows it to adsorb onto the

negatively charged surfaces of hair and skin, forming a smooth film that reduces static and

improves feel.[3]

Drug Development & Biomedical Applications: While less common, the principles of

polyelectrolyte complexation using DADMAC-based polymers can be explored for drug

encapsulation and delivery. Its biocompatibility at low concentrations and strong ionic

character make it a candidate for creating hydrogels or modifying surfaces for controlled

release applications.

Safety and Handling
As a reactive chemical and quaternary ammonium salt, DADMAC requires careful handling.

Hazards: DADMAC is harmful if swallowed and can cause chemical burns, particularly to the

eyes.[14] Concentrated solutions can cause severe eye damage.[14] Skin contact may also

lead to burns or irritation.[14]
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles or a face shield, chemical-resistant gloves, and protective clothing.[14][15] In case

of dust or aerosol formation, use respiratory protection.

Handling: Use in a well-ventilated area.[14] Avoid all personal contact, including inhalation.

[14] Keep containers securely sealed when not in use.[14]

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes and seek urgent

medical attention.[15]

Skin: Wash off with soap and plenty of water.[16]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[15][16]

Conclusion
Diallyldimethylammonium chloride is a monomer of significant industrial and scientific

importance. Its defining characteristics—high cationic charge density, complete water solubility,

and versatile polymerizability—are the cornerstones of its utility. For researchers, a thorough

understanding of these physicochemical properties, from its basic identity to its thermal limits,

is not merely academic; it is essential for the effective design of experiments, the development

of new materials, and the safe and successful application of this powerful chemical building

block.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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